![molecular formula C14H18O B7762119 2-Benzylideneheptanal CAS No. 101365-33-7](/img/structure/B7762119.png)
2-Benzylideneheptanal
Overview
Description
Alpha-Amylcinnamaldehyde is a member of cinnamaldehydes.
alpha-Amyl cinnamaldehyde has a jasmine-like odor and is a widely used synthetic fragrance & suspected allergen. It is used in allergenic testing.
Scientific Research Applications
Protein Modifications by Lipid Peroxidation : 2-Hydroxyheptanal, a major aldehyde derived from the peroxidation of polyunsaturated fatty acids, is related to 2-Benzylideneheptanal. It contributes to protein modifications during lipid peroxidation, indicating a role in biological processes related to oxidative stress (Itakura & Uchida, 2003).
Formation of Fluorescent Nanomaterials : Derivatives of 2-Phenyl-benzoxazole, similar in structure to this compound, have been used to create fluorescent nanofibers and microcrystals. These compounds show potential for applications in aqueous and biological media (Ghodbane et al., 2012).
Fragrance Material Review : 2-Benzylheptanol, closely related to this compound, has been reviewed for its toxicologic and dermatologic properties as a fragrance ingredient. It belongs to the Aryl Alkyl Alcohols group, indicating its use in fragrance industries (Scognamiglio et al., 2012).
Corrosion Inhibition : Spirocyclopropane derivatives, structurally related to this compound, have been studied for their inhibition properties in preventing mild steel corrosion in acidic solutions. These findings could have implications for industrial applications (Chafiq et al., 2020).
Synthesis of Heterocyclic Compounds : Research has been conducted on synthesizing condensed and non-condensed heterocyclic compounds from 2-hydroxy derivatives similar to this compound. These compounds have potential industrial applications as antimicrobial and surface-active agents (Eissa & El-Sayed, 2006).
Benzimidazoles Synthesis in Water : Benzimidazoles, synthesized from compounds structurally similar to this compound, have been optimized in high-temperature water. This research is significant for environmentally friendly organic chemistry (Dudd et al., 2003).
Anti-Inflammatory Agents for Acute Lung Injury : Novel 2-benzylidene-1-indanone derivatives, structurally related to this compound, have been synthesized for treating acute lung injury. This suggests potential therapeutic applications (Xiao et al., 2018).
Properties
IUPAC Name |
(2Z)-2-benzylideneheptanal | |
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InChI |
InChI=1S/C14H18O/c1-2-3-5-10-14(12-15)11-13-8-6-4-7-9-13/h4,6-9,11-12H,2-3,5,10H2,1H3/b14-11- | |
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InChI Key |
HMKKIXGYKWDQSV-KAMYIIQDSA-N | |
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Canonical SMILES |
CCCCCC(=CC1=CC=CC=C1)C=O | |
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Isomeric SMILES |
CCCCC/C(=C/C1=CC=CC=C1)/C=O | |
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Molecular Formula |
C14H18O | |
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DSSTOX Substance ID |
DTXSID001044960 | |
Record name | Alpha-Amylcinnamaldehyde, (Z)- | |
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Molecular Weight |
202.29 g/mol | |
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Physical Description |
Liquid; Liquid, Other Solid, Solid, Pale yellowish liquid, strong floral odour suggestive of jasmine | |
Record name | Heptanal, 2-(phenylmethylene)- | |
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Record name | 2-Pentyl-3-phenyl-2-propenal | |
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Record name | alpha-Amylcinnamaldehyde | |
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Boiling Point |
284 °C, 287.00 to 290.00 °C. @ 760.00 mm Hg | |
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Record name | alpha-Amyl cinnamaldehyde | |
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Solubility |
Soluble in acetone, carbon tetrachloride, Soluble in 6 volumes of 80% alcohol, Insoluble in water, insoluble in water, miscible (in ethanol) | |
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Density |
0.9711 g/cu m at 20 °C, 0.962-0.969 | |
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Color/Form |
Clear, yellow, oily liquid | |
CAS No. |
122-40-7, 101365-33-7 | |
Record name | alpha-Amyl cinnamaldehyde | |
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Melting Point |
80 °C | |
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